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Compound of Interest

Compound Name: LY2979165

Cat. No.: B1651637 Get Quote

Technical Support Center: LY2979165
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage, handling, and experimental use

of LY2979165.

Frequently Asked Questions (FAQs)
Q1: What is LY2979165?

A1: LY2979165 is an orthosteric agonist of the metabotropic glutamate receptor 2 (mGluR2).[1]

It is the alanine prodrug of 2812223, which is a selective and potent mGluR2 agonist.[2] It has

been investigated for its potential as an antidepressant and in studies related to psychiatric

disorders.[1][3]

Q2: What is the mechanism of action of LY2979165?

A2: LY2979165 acts as an agonist at the mGluR2, which is a G-protein coupled receptor.

Activation of mGluR2 is typically associated with the inhibition of adenylyl cyclase, leading to a

decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. In the central

nervous system, presynaptic mGluR2s act as autoreceptors to inhibit glutamate release.

Q3: What are the primary research applications for LY2979165?

A3: LY2979165 is primarily used in neuroscience research, particularly in studies investigating

the role of the glutamatergic system in psychiatric conditions.[3] A notable application is in
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pharmacological magnetic resonance imaging (phMRI) studies to assess its ability to modulate

the effects of N-methyl-D-aspartate (NMDA) receptor antagonists like ketamine.[4][5]

Q4: Is LY2979165 intended for human use?

A4: No, LY2979165 is sold for research purposes only and is not for human consumption.[1]

Troubleshooting and Handling Guide
Storage and Stability
Q5: How should I store the solid (powder) form of LY2979165?

A5: The solid form of LY2979165 should be stored at -20°C for long-term stability, where it can

be kept for up to three years.[1] Some suppliers also indicate storage at 4°C is acceptable for

shorter periods.[6][7]

Q6: How should I store LY2979165 once it is in solution?

A6: Stock solutions of LY2979165 should be aliquoted to avoid repeated freeze-thaw cycles.[2]

For optimal stability, store these aliquots at -80°C, where they can be viable for up to a year.[1]

For shorter-term storage of up to one month, -20°C is also suitable.[2]

Storage Condition Powder In Solvent

-80°C Not specified
Up to 1 year[1] (or 6

months[2])

-20°C Up to 3 years[1] Up to 1 month[2]

4°C Sealed, away from moisture[2] Not recommended

Shipping
Ambient temperature or with

blue ice[1]
Not applicable

Solubility and Solution Preparation
Q7: In which solvents is LY2979165 soluble?
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A7: LY2979165 has good solubility in aqueous solutions but is poorly soluble in dimethyl

sulfoxide (DMSO).

Solvent Concentration Notes

Water (H₂O) 40 mg/mL (102.45 mM)[1]
Sonication is recommended to

aid dissolution.[1]

≥ 50 mg/mL (128.07 mM)[2]

Phosphate-Buffered Saline

(PBS)
50 mg/mL (128.07 mM)[2]

Ultrasonic assistance is

needed.[2]

Dimethyl Sulfoxide (DMSO) < 1 mg/mL (2.56 mM)[1][2]
Sonication and heating are

recommended.[1]

Q8: I am having trouble dissolving LY2979165. What should I do?

A8: For aqueous solutions, sonication is recommended to facilitate dissolution.[1] If you are

using DMSO, both sonication and gentle heating can be applied.[1] For in vivo experiments

requiring a specific formulation, a co-solvent system may be necessary.

Q9: My LY2979165 solution appears to have precipitated after storage. Can I still use it?

A9: Precipitation can occur if the compound's solubility limit is exceeded or due to improper

storage. It is recommended to warm the solution and sonicate to try and redissolve the

precipitate. If it does not fully redissolve, it is best to prepare a fresh solution to ensure accurate

dosing.

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution

Weigh the desired amount of LY2979165 powder in a sterile conical tube.

Add the appropriate volume of sterile, purified water to achieve the target concentration (e.g.,

40 mg/mL).

Vortex the solution briefly to suspend the powder.
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Place the tube in a sonicator bath and sonicate until the solution is clear and all solid has

dissolved.

For cell-based assays, it is recommended to sterilize the solution by passing it through a

0.22 μm filter.[2]

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Formulation
This protocol is adapted from a common method for compounds with low aqueous solubility at

neutral pH, though LY2979165 has good water solubility, this may be useful for specific

experimental needs.

First, prepare a stock solution of LY2979165 in DMSO (e.g., 1.0 mg/mL). Gentle warming

and sonication may be required.

Prepare a 20% solution of SBE-β-CD (sulfobutylether-β-cyclodextrin) in sterile saline.

To prepare the final working solution, add 100 µL of the DMSO stock solution to 900 µL of

the 20% SBE-β-CD in saline solution.[8]

Mix the solution thoroughly until it is clear. This will yield a final solution with 10% DMSO.

It is recommended to prepare this working solution fresh on the day of the experiment.[8]

Visualized Workflows and Pathways
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Experimental Workflow: In Vitro Assay
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Caption: A typical experimental workflow for an in vitro cell-based assay using LY2979165.
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Simplified mGluR2 Signaling Pathway
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Caption: Simplified signaling pathway for the mGluR2 agonist LY2979165.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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